Cas no 480997-58-8 (2,7-Dibromo-9,9-dinonyl-9H-fluorene)

• Product Name: 2,7-Dibromo-9,9-dinonyl-9H-fluorene
• CAS No: 480997-58-8
• MF: C₃₁H₄₄Br₂
• MW: 576.489068031311
• CID: 2828799
• Update Time: 2025-11-02

2,7-Dibromo-9,9-dinonyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-dibromo-9,9-di(nonyl)fluorene
• 2,7-Dibromo-9,9-dinonyl-9H-fluorene

• Inchi： 1S/C31H44Br2/c1-3-5-7-9-11-13-15-21-31(22-16-14-12-10-8-6-4-2)29-23-25(32)17-19-27(29)28-20-18-26(33)24-30(28)31/h17-20,23-24H,3-16,21-22H2,1-2H3
• InChI Key： IONSQKYKDZNFBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCCCCCCC)CCCCCCCCC)Br

Computed Properties

• Exact Mass: 576.17893 g/mol
• Monoisotopic Mass: 574.18098 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 0
• Molecular Weight: 576.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,7-Dibromo-9,9-dinonyl-9H-fluorene

2,7-Dibromo-9,9-dinonyl-9H-fluorene (CAS No. 480997-58-8): A Comprehensive Overview of Properties and Applications

2,7-Dibromo-9,9-dinonyl-9H-fluorene (CAS No. 480997-58-8) is a specialized organic compound that has garnered significant attention in materials science and advanced manufacturing. This brominated fluorene derivative belongs to the class of fluorene-based compounds, which are widely recognized for their unique electronic properties and structural versatility. The compound features two bromine atoms at the 2,7-positions and two nonyl chains at the 9-position, giving it distinct characteristics that make it valuable for various high-tech applications.

The molecular structure of 2,7-dibromo-9,9-dinonylfluorene contributes to its excellent solubility in common organic solvents, a property highly sought after in the development of organic electronic materials. Researchers have particularly focused on its potential in OLED (Organic Light-Emitting Diode) technology, where fluorene derivatives play a crucial role as host materials or charge transport layers. The dinonyl substitution enhances the compound's processability while maintaining the desirable electronic properties of the fluorene core.

Recent advancements in flexible electronics and wearable technology have increased demand for high-performance organic semiconductors, positioning 2,7-Dibromo-9,9-dinonyl-9H-fluorene as a compound of growing importance. Its balanced hole and electron transport capabilities make it particularly interesting for researchers developing next-generation organic photovoltaic devices and thin-film transistors. The bromine substituents serve as reactive sites for further functionalization through cross-coupling reactions, enabling the creation of more complex conjugated systems.

From a synthetic chemistry perspective, 480997-58-8 represents an important building block for the preparation of various π-conjugated polymers and small molecule semiconductors. The compound's stability under ambient conditions and relatively straightforward purification process make it attractive for both academic research and industrial applications. Many research groups are investigating its potential in creating blue-emitting materials for display technologies, addressing one of the current challenges in OLED development.

The market for fluorene-based electronic materials has seen steady growth, driven by increasing investments in organic electronics and printed electronics. As industries seek more sustainable alternatives to conventional silicon-based technologies, compounds like 2,7-Dibromo-9,9-dinonyl-9H-fluorene are becoming increasingly relevant. Its compatibility with solution-processing techniques offers potential cost advantages in large-scale production of electronic devices.

Environmental considerations have also brought attention to this compound, as researchers explore its potential in green chemistry applications. The development of more energy-efficient synthesis routes for 2,7-dibromo-9,9-dialkylfluorenes represents an active area of investigation, aligning with global trends toward sustainable chemical production. The compound's thermal stability and film-forming properties make it suitable for various coating applications beyond electronics.

Quality control aspects of 480997-58-8 are particularly important for its applications in high-performance materials. Advanced analytical techniques such as HPLC purification and mass spectrometry are typically employed to ensure the high purity required for electronic applications. The compound's shelf life and storage conditions are also critical factors for end-users in research and industrial settings.

Looking toward future applications, 2,7-Dibromo-9,9-dinonyl-9H-fluorene shows promise in emerging fields such as bioelectronics and flexible sensors. Its combination of electronic properties and processability makes it a candidate material for interfaces between electronic devices and biological systems. Researchers are also exploring its potential in quantum dot technologies and hybrid organic-inorganic materials.

For researchers and manufacturers working with fluorene derivatives, understanding the structure-property relationships of compounds like 2,7-Dibromo-9,9-dinonyl-9H-fluorene is essential for material design. The balance between the conjugated core and alkyl side chains influences not only electronic properties but also intermolecular interactions and solid-state packing - all critical factors determining performance in final applications.

As the field of organic electronics continues to evolve, 480997-58-8 remains an important reference compound for developing new materials with tailored properties. Its established synthesis protocol and well-characterized properties make it a valuable tool for both fundamental studies and applied research in materials science and nanotechnology.